N,N-dimethyl-5-nitro-1H-pyrazolo[3,4-b]pyridin-3-amine

• CAS No.: 1186608-85-4
• Molecular Formula: C8H9N5O2
• Molecular Weight: 207.19 g/mol
• IUPAC Name: N,N-dimethyl-5-nitro-1H-pyrazolo[3,4-b]pyridin-3-amine
• InChI: InChI=1S/C8H9N5O2/c1-12(2)8-6-3-5(13(14)15)4-9-7(6)10-11-8/h3-4H,1-2H3,(H,9,10,11)
• InChI Key: SGWHXXMYXOTQTP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NNC2=C1C=C(C=N2)[N+](=O)[O-]

Description

N,N-dimethyl-5-nitro-1H-pyrazolo[3,4-b]pyridin-3-amine is a useful research compound. Its molecular formula is C8H9N5O2 and its molecular weight is 207.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

40% Dimethyl amine in water (2.6 mL, 21 mmol) was added to a solution of 3-bromo-5-nitro-1H-pyrazolo[3,4-b]pyridine (0.063 g, 0.26 mmol) in DMF (6.0 mL), and the mixture was placed in a microwave reactor at 140° C. for 15 hours. The reaction mixture was diluted with ethyl acetate (100 mL), and the organic layer was washed with water (3×50 mL). The organic layers were dried, filtered and concentrated. The crude product was purified by column chromatography, eluting with hexanes/ethyl acetate (4:1) to give N,N-dimethyl-5-nitro-1H-pyrazolo[3,4-b]pyridin-3-amine (0.012 g, 22%) as a solid.